molecular formula C6H8O2 B8603119 5-Hydroxy-3-hexyn-2-one

5-Hydroxy-3-hexyn-2-one

Cat. No.: B8603119
M. Wt: 112.13 g/mol
InChI Key: USZMBCHPJDNWEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Hydroxy-3-hexyn-2-one is a useful research compound. Its molecular formula is C6H8O2 and its molecular weight is 112.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H8O2

Molecular Weight

112.13 g/mol

IUPAC Name

5-hydroxyhex-3-yn-2-one

InChI

InChI=1S/C6H8O2/c1-5(7)3-4-6(2)8/h5,7H,1-2H3

InChI Key

USZMBCHPJDNWEW-UHFFFAOYSA-N

Canonical SMILES

CC(C#CC(=O)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To prepare Hex-3-yne-2,5-dioxe: Chromium trioxide (100 g) in concentrated sulphuric acid (90 ml) and water (550 ml) was added with vigorous stirring over 2 hours to hex-3-yne-2,5-diol (28 g) and 5-hydroxyhex-3-yn-2-one (28 g) in acetone (400 ml) at -5° to 0° C. After 1 hour, water (150 ml) was added and the solution extracted with ether. The extract was washed (aqueous NaHCO3), dried (MgSO4) and distilled to give crude hex-3-yne-2,5-dione (3-6 g), B.P. 50° (bath) at 0.15 m Hg ad 5-hydroxy-hex-3-yne-2-one (B.P. 50°-75° at 0.2 mm Hg) 23 g.
[Compound]
Name
Hex-3-yne-2,5-dioxe
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
28 g
Type
reactant
Reaction Step Two
Quantity
28 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
solvent
Reaction Step Two
Quantity
90 mL
Type
solvent
Reaction Step Three
Name
Quantity
550 mL
Type
solvent
Reaction Step Three
Quantity
100 g
Type
catalyst
Reaction Step Three
Name
Quantity
150 mL
Type
solvent
Reaction Step Four

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